Cas no 118389-19-8 ((R)-6-(1,1-Dimethyl-allyl)-2-(1-hydroxy-1-methyl-ethyl)-2,3-dihydro-furo[3,2-g]chromen-7-one)

• Product Name: (R)-6-(1,1-Dimethyl-allyl)-2-(1-hydroxy-1-methyl-ethyl)-2,3-dihydro-furo[3,2-g]chromen-7-one
• CAS No: 118389-19-8
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 880466
• PubChem ID: 17753871
• Update Time: 2024-02-29

(R)-6-(1,1-Dimethyl-allyl)-2-(1-hydroxy-1-methyl-ethyl)-2,3-dihydro-furo[3,2-g]chromen-7-one Chemical and Physical Properties

Names and Identifiers

• CHALEPIN
• C19H22O4
• BDBM50240591
• (R)-6-(1,1-Dimethyl-allyl)-2-(1-hydroxy-1-methyl-ethyl)-2,3-dihydro-furo[3,2-g]chromen-7-one
• CHEMBL67815
• 118389-19-8

• Inchi： 1S/C19H22O4/c1-6-18(2,3)13-8-11-7-12-9-16(19(4,5)21)22-14(12)10-15(11)23-17(13)20/h6-8,10,16,21H,1,9H2,2-5H3/t16-/m1/s1
• InChI Key： JCDLLLXYAICSQV-MRXNPFEDSA-N
• SMILES： O1C2C=C3C(C=C(C(=O)O3)C(C=C)(C)C)=CC=2C[C@@H]1C(C)(C)O

Computed Properties

• Exact Mass: 314.15180918g/mol
• Monoisotopic Mass: 314.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens